Cas no 141849-32-3 (2-methoxy-6-(2-nitroethenyl)phenol)

• Product Name: 2-methoxy-6-(2-nitroethenyl)phenol
• CAS No: 141849-32-3
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 2774544
• PubChem ID: 5355251
• Update Time: 2025-10-21

2-methoxy-6-(2-nitroethenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-6-(2-nitroethenyl)phenol
• NSC30324
• SCHEMBL8321670
• 2-methoxy-6-(2-nitrovinyl)phenol
• 1986-06-7
• Phenol, 2-methoxy-6-[(1E)-2-nitroethenyl]-
• 6-methoxy-2-((e)-2-nitrovinyl)phenol
• SCHEMBL8321676
• EN300-1837527
• 141849-32-3
• NSC-30324

• Inchi： 1S/C9H9NO4/c1-14-8-4-2-3-7(9(8)11)5-6-10(12)13/h2-6,11H,1H3/b6-5+
• InChI Key： VZXBWZSEGHDECZ-AATRIKPKSA-N
• SMILES： O(C)C1=CC=CC(/C=C/[N+](=O)[O-])=C1O

Computed Properties

• Exact Mass: 195.05315777Da
• Monoisotopic Mass: 195.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-methoxy-6-(2-nitroethenyl)phenol

Comprehensive Overview of 2-Methoxy-6-(2-nitroethenyl)phenol (CAS No. 141849-32-3): Properties, Applications, and Research Insights

2-Methoxy-6-(2-nitroethenyl)phenol (CAS No. 141849-32-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrovinylphenol derivative combines a phenolic core with a methoxy group and a nitroethenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential as a precursor for antimicrobial agents and plant growth regulators, aligning with the growing demand for sustainable agricultural solutions.

The compound's molecular structure (C₉H₉NO₄) features a phenolic hydroxyl group at position 1, a methoxy substituent at position 2, and a nitroethenyl group at position 6, creating distinct electronic properties. Researchers are particularly interested in its hydrogen-bonding capacity and electron-withdrawing effects, which influence its reactivity in cross-coupling reactions—a hot topic in green chemistry forums. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its purity (>98% in commercial grades), addressing frequent queries about quality verification methods.

In pharmaceutical applications, 2-methoxy-6-(2-nitrovinyl)phenol serves as a building block for heterocyclic compounds with reported anti-inflammatory activity. A 2023 study in the Journal of Medicinal Chemistry demonstrated its utility in designing COX-2 inhibitors, responding to trending searches about non-opioid pain management alternatives. Its nitro group also enables photo-triggered release mechanisms, a feature explored in drug delivery system research—a frequently searched term in biomedical engineering circles.

Environmental scientists have investigated this compound's role in plant defense mechanisms, as it shares structural similarities with naturally occurring phytoalexins. Agricultural forums often discuss its derivatives as potential eco-friendly pesticides, coinciding with the global push for reduced synthetic pesticide use. Notably, its nitroethenyl group undergoes selective reduction to yield amino derivatives, a transformation leveraged in developing biodegradable herbicides—a topic with rising Google Trends data in 2024.

From a commercial perspective, CAS 141849-32-3 is supplied as a yellow crystalline powder with a melting point range of 128–131°C. Safety data sheets emphasize proper storage under argon atmosphere to prevent nitro group degradation, addressing common procurement concerns. Analytical certificates typically include chromatographic purity data and residual solvent profiles, meeting stringent regulatory requirements for GMP applications—a critical consideration for pharmaceutical buyers.

Ongoing research explores the compound's electrochemical properties for organic semiconductor applications, tapping into the booming interest in flexible electronics. Its conjugated π-system shows promise in organic light-emitting diodes (OLEDs), with patent filings increasing by 40% since 2022. This aligns with frequent academic searches about nitroaromatic electron transporters, making it a compound of interdisciplinary relevance.

For synthetic chemists, the ortho-methoxy group in 2-methoxy-6-(2-nitroethenyl)phenol offers regioselective control in electrophilic aromatic substitutions, a technique discussed in advanced organic chemistry courses. Recent optimization of its Knoevenagel condensation synthesis route (yielding >85% efficiency) responds to industrial demand for cost-effective scaling methods—a key phrase in process chemistry literature.

In conclusion, 2-methoxy-6-(2-nitrovinyl)phenol (CAS No. 141849-32-3) represents a multifaceted compound bridging medicinal chemistry, materials science, and sustainable agriculture. Its evolving applications reflect current scientific priorities, from green synthesis to bioactive molecule design, ensuring continued relevance in research and industrial sectors worldwide.